Cas no 1493737-08-8 (tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
• CAS No: 1493737-08-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD21644405
• CID: 4602257
• PubChem ID: 73977812
• Update Time: 2024-11-04

tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
• 1-Boc-3-hydroxyazetidine-3-carbonitrile
• 1-Boc-3-cyano-3-hydroxyazetidine
• NE20171
• FCH5103542
• SY192138
• t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
• P17688
• SCHEMBL18535153
• BS-12430
• EN300-69915
• CS-0048306
• MFCD21644405
• tert-butyl3-cyano-3-hydroxyazetidine-1-carboxylate
• 1493737-08-8
• AKOS017354634

• MDL： MFCD21644405
• Inchi： 1S/C9H14N2O3/c1-8(2,3)14-7(12)11-5-9(13,4-10)6-11/h13H,5-6H2,1-3H3
• InChI Key： ORIZOARFGLMZHN-UHFFFAOYSA-N
• SMILES： OC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: -0.2